Cas no 78806-60-7 (Pregna-1,4-diene-3,20-dione,11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-21-(1-oxobutoxy)-, (11b,16a)- (9CI))

• Product Name: Pregna-1,4-diene-3,20-dione,11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-21-(1-oxobutoxy)-, (11b,16a)- (9CI)
• CAS No: 78806-60-7
• MF: C₂₈H₃₈O₇
• MW: 486.59712934494
• CID: 578465
• PubChem ID: 102269345
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-21-(1-oxobutoxy)-, (11b,16a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-21-(1-oxobutoxy)-, (11b,16a)- (9CI)
• 11beta,21-Dihydroxy-16alpha,17-(isopropylidenedioxy)pregna-1,4-diene-3,20-dione 21-butyrate
• 78806-60-7
• EINECS 278-983-2

• Inchi： 1S/C28H38O7/c1-6-7-23(32)33-15-21(31)28-22(34-25(2,3)35-28)13-19-18-9-8-16-12-17(29)10-11-26(16,4)24(18)20(30)14-27(19,28)5/h10-12,18-20,22,24,30H,6-9,13-15H2,1-5H3/t18-,19-,20-,22+,24+,26-,27-,28+/m0/s1
• InChI Key： UWWXLWUUTASPBC-HDMINPCUSA-N
• SMILES： O1C(C)(C)O[C@@H]2C[C@H]3[C@@H]4CCC5=CC(C=C[C@]5(C)[C@H]4[C@H](C[C@]3(C)[C@]12C(COC(CCC)=O)=O)O)=O

Computed Properties

• Exact Mass: 486.26175355g/mol
• Monoisotopic Mass: 486.26175355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 99.1Ų